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Compound of Interest

Compound Name: Isononanoyl chloride

Cat. No.: B1359807 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of reactive chemical intermediates like isononanoyl chloride are paramount. This

guide provides essential safety and logistical information for the proper disposal of this

compound, ensuring laboratory safety and regulatory compliance. Due to its hazardous nature,

isononanoyl chloride must be managed as a regulated hazardous waste.

Isononanoyl chloride, also known as 3,5,5-trimethylhexanoyl chloride, is a corrosive and

highly reactive acyl chloride.[1][2] It reacts violently with water, including atmospheric moisture,

to produce toxic and corrosive hydrogen chloride gas.[3] It is classified as a hazardous material

for transport and requires strict adherence to disposal protocols to prevent harm to personnel

and the environment.[4]

Key Safety and Hazard Information
Proper handling and disposal procedures are dictated by the inherent hazards of the material.

The following table summarizes critical safety data for isononanoyl chloride.
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Hazard Category Description GHS Codes Quantitative Data

Acute Toxicity

Fatal if inhaled. Toxic

if swallowed or in

contact with skin.

H330, H301+H311[1]

Oral LD50 (Rat): 1700

mg/kg[1][2]Inhalation

LC50 (Rat): 0.24

mg/L/1 h[1]

Corrosivity

Causes severe skin

burns and eye

damage. Corrosive to

the respiratory tract.

May be corrosive to

metals.

H314, EUH071,

H290[1][5]
N/A

Reactivity

Reacts violently with

water. Decomposes in

contact with water to

liberate toxic gases.

EUH014[3] N/A

Sensitization
May cause an allergic

skin reaction.
H317[1] N/A

Environmental

Harmful to aquatic life

with long-lasting

effects.

H412[1] N/A

Physical Hazard
Flammable liquid and

vapor.
N/A

Flash Point: 79°C -

95°C[2][5]

Experimental Protocol: Neutralization and Disposal
Disposing of isononanoyl chloride requires its conversion to a less hazardous substance

through neutralization before collection by a certified hazardous waste handler. This procedure

must be performed in a well-ventilated chemical fume hood while wearing appropriate personal

protective equipment (PPE), including chemical-resistant gloves, safety goggles, a face shield,

and a lab coat.[1][3][5]

Materials:
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Isononanoyl chloride waste

A non-reactive, high-boiling point solvent (e.g., toluene or xylene)[3]

A dilute solution of a weak base (e.g., 5-10% sodium bicarbonate or sodium carbonate)

Three-neck flask equipped with a mechanical stirrer, a dropping funnel, and a nitrogen/argon

inlet

Ice bath

Appropriately labeled hazardous waste container

Procedure:

Setup: In a chemical fume hood, place the three-neck flask in an ice bath to control the

reaction temperature.

Solvent Addition: Add a suitable volume of a non-reactive solvent like toluene to the flask.

The volume should be sufficient to ensure the mixture remains stirrable.

Inert Atmosphere: Begin stirring the solvent and purge the flask with an inert gas such as

nitrogen or argon. This prevents the isononanoyl chloride from reacting with atmospheric

moisture.[3][4]

Slow Addition of Acyl Chloride: Slowly and carefully add the isononanoyl chloride waste to

the stirring solvent.

Preparation of Basic Solution: Fill the dropping funnel with the dilute sodium bicarbonate or

sodium carbonate solution.

Neutralization: While stirring vigorously, add the basic solution dropwise to the isononanoyl
chloride mixture.[3] Control the addition rate to manage the effervescence (CO2 evolution)

and heat generation. Never add water or aqueous solutions directly to pure isononanoyl
chloride.[3]

Reaction Completion: After the addition is complete, remove the ice bath and allow the

mixture to stir at room temperature for several hours to ensure the neutralization is complete.
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[3]

Waste Collection: Once the reaction has ceased, transfer the resulting mixture (containing

isononanoic acid salts, residual solvent, and water) to a designated hazardous waste

container.[3]

Container Labeling: The container must be sealed and clearly labeled with "Hazardous

Waste," the full chemical names of all components, corresponding hazard pictograms (e.g.,

corrosive, toxic), the accumulation start date, and the responsible researcher's contact

information.[6]

Final Disposal: Arrange for the collection of the hazardous waste container by your

institution's Environmental Health and Safety (EHS) department or a licensed waste disposal

contractor.[1][3]

Spill Management
In the event of a spill, immediate and appropriate action is critical.

Small Spills: Contain the spill using a dry, inert absorbent material such as sand, earth, or

vermiculite.[3][5] Do not use water.[3] Carefully sweep or scoop the absorbed material into a

labeled container for hazardous waste disposal.

Large Spills: Evacuate the immediate area. Do not attempt to clean it up yourself. Contact

your institution's EHS office or emergency response team immediately.[3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of isononanoyl chloride.
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Figure 1. Isononanoyl Chloride Disposal Workflow
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Figure 1. Isononanoyl Chloride Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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